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Compound of Interest

Compound Name: Fireshield C2
CAS No.: 58910-85-3
Cat. No.: B565049
Get Quote
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Technical Guide: Fireshield C2 (Dechlorane 602)
Physical, Chemical, and Toxicological

Characterization
Executive Summary & ldentity

Fireshield C2 (Dechlorane 602) is a highly chlorinated norbornene derivative used historically
as an additive flame retardant in polymers (nylon, polypropylene). For researchers, it serves as
a critical standard in environmental toxicology and metabolic stability studies. Unlike reactive
flame retardants, it is an additive, meaning it is not chemically bonded to the polymer matrix
and can leach into biological systems, posing risks relevant to safety pharmacology and
toxicology screening.
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Property Details

Common Name Fireshield C2; Dechlorane 602 (Dec 602)

1,2,3,4,6,7,8,9,12,12,13,13-dodecachloro-
IUPAC Name 1,4,4a,5,8,8a-hexahydro-1,4:5,8-
dimethanophthalazine (and isomers)

CAS Number 58910-85-3
Molecular Formula C19H12Cl12
Molecular Weight ~613.7 g/mol

) Polychlorinated Norbornene Derivative
Chemical Class )
(Dechlorane Family)

Physical and Chemical Properties

The physicochemical profile of Fireshield C2 is defined by extreme lipophilicity and resistance
to degradation. These properties dictate the experimental protocols required for its extraction
and analysis.

2.1 Core Physicochemical Data
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Property

Value | Characteristic

Experimental Implication

Physical State

Off-white to pale yellow

crystalline solid

Requires precise weighing;

static prone.

Melting Point

285°C — 290°C (Decomposes)

High thermal stability allows for
GC analysis, but injector temps

must be optimized.

Water Solubility

Insoluble (< 1 pg/L)

Critical: Aqueous buffers
cannot be used for stock
solutions. Use Toluene or

Isooctane.

Log Kow (Octanol-Water)

> 8.0 (Estimated)

Indicates high bioaccumulation
potential; requires lipid-
removal steps (GPC/Acid)

during extraction.

Vapor Pressure

Low (< 10-% Pa at 25°C)

Low volatility reduces
inhalation risk but increases

persistence on surfaces.

Stability

Resistant to hydrolysis and

photolysis

Samples are stable at RT, but
standards should be stored at
-20°C to prevent solvent

evaporation.

2.2 Structural Integrity & Reactivity

Fireshield C2 possesses a rigid, cage-like structure formed by the Diels-Alder reaction of

hexachlorocyclopentadiene with a cyclic dienophile.

e Chemical Inertness: The high chlorine content shields the carbon skeleton from nucleophilic

attack, making it resistant to standard metabolic degradation (Phase | enzymes).

o Thermal Resistance: It withstands processing temperatures of engineering plastics (>250°C),

meaning it will not degrade during standard GC-MS injection port conditions (typically

280°C).
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Experimental Protocols & Analytical Methodologies

For drug development researchers studying this compound (e.g., as a contaminant or
toxicology standard), accurate quantification is challenging due to matrix interference.

3.1 Sample Preparation Workflow

o Solvent Selection: Due to high lipophilicity, Toluene or Dichloromethane (DCM) are the
solvents of choice. Methanol or Acetonitrile (common in LC-MS) are poor solvents for
Fireshield C2 and will lead to precipitation.

o Cleanup (Biological Matrices): If analyzing tissue or serum, lipids must be removed.
o Step 1: Liquid-Liquid Extraction with Hexane:DCM (1:1).

o Step 2: Acid digestion (H2SOa4) or Gel Permeation Chromatography (GPC) to remove
lipids.

3.2 Detection: GC-MS/MS vs. LC-MS/IMS

While LC-MS is standard in pharma, GC-MS is superior for Fireshield C2 due to its non-polar
nature and lack of ionizable functional groups (no acidic/basic sites for ESI).

 Recommended Method: GC-ECNI-MS (Gas Chromatography - Electron Capture Negative
lonization - Mass Spectrometry).

o Why ECNI? The high chlorine content makes the molecule highly electronegative. ECNI
provides 10-100x lower detection limits (fem togram range) compared to standard El
(Electron Impact).

3.3 Visualizing the Analytical Workflow

The following diagram outlines the logical flow for isolating and analyzing Fireshield C2 from a
complex biological matrix.
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Caption: Analytical workflow for Fireshield C2 (Dechlorane 602) highlighting the critical lipid
removal step required due to the compound's high LogKow.
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Biological Relevance & Mechanism of Action

In drug development, Fireshield C2 is primarily studied as a toxicological endpoint or an
endocrine disrupting chemical (EDC).

4.1 Binding Affinity & Nuclear Receptors

Research suggests that Dechlorane compounds can mimic endogenous ligands.

¢ AhR (Aryl Hydrocarbon Receptor): Weak activation. Unlike dioxins, Fireshield C2 does not
planarly fit the AhR binding pocket perfectly, leading to lower potency but persistent
activation.

» PXR (Pregnane X Receptor): Potential activation, leading to the upregulation of CYP3A4
enzymes. This is critical for drug developers, as incidental exposure could alter the
metabolism of a drug candidate in preclinical models.

4.2 Metabolic Stability (Microsomal Stability Assay)

If tested in a liver microsome assay (RLM/HLM):
¢ Result: < 5% degradation over 60 minutes.

« Interpretation: The compound is metabolically stable. It does not undergo hydroxylation or
conjugation easily. This confirms its potential for bioaccumulation (long half-life in vivo).

Safety & Handling (E-E-A-T)

As a Senior Application Scientist, | emphasize that standard "Class 1" safety protocols are
insufficient. Fireshield C2 is a suspected Persistent Organic Pollutant (POP).

o Containment: Weighing must occur in a static-free glove box or a vented balance enclosure.

o Waste Disposal: Do not dispose of in aqueous waste streams. All consumables (pipette tips,
vials) must be treated as hazardous chemical waste (halogenated).

o PPE: Nitrile gloves are generally sufficient for short contact, but double-gloving is
recommended during stock preparation in Toluene.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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